Cas no 2228342-89-8 (tert-butyl N-2-(azetidin-2-yl)-4-chlorophenylcarbamate)
tert-butyl N-2-(azetidin-2-yl)-4-chlorophenylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-2-(azetidin-2-yl)-4-chlorophenylcarbamate
- 2228342-89-8
- EN300-1876408
- tert-butyl N-[2-(azetidin-2-yl)-4-chlorophenyl]carbamate
-
- Inchi: 1S/C14H19ClN2O2/c1-14(2,3)19-13(18)17-12-5-4-9(15)8-10(12)11-6-7-16-11/h4-5,8,11,16H,6-7H2,1-3H3,(H,17,18)
- InChI Key: YKZVCQMYZVWSMT-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)C1CCN1)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 282.1135055g/mol
- Monoisotopic Mass: 282.1135055g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 50.4Ų
tert-butyl N-2-(azetidin-2-yl)-4-chlorophenylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1876408-0.05g |
tert-butyl N-[2-(azetidin-2-yl)-4-chlorophenyl]carbamate |
2228342-89-8 | 0.05g |
$1068.0 | 2023-09-18 | ||
| Enamine | EN300-1876408-0.1g |
tert-butyl N-[2-(azetidin-2-yl)-4-chlorophenyl]carbamate |
2228342-89-8 | 0.1g |
$1119.0 | 2023-09-18 | ||
| Enamine | EN300-1876408-0.25g |
tert-butyl N-[2-(azetidin-2-yl)-4-chlorophenyl]carbamate |
2228342-89-8 | 0.25g |
$1170.0 | 2023-09-18 | ||
| Enamine | EN300-1876408-0.5g |
tert-butyl N-[2-(azetidin-2-yl)-4-chlorophenyl]carbamate |
2228342-89-8 | 0.5g |
$1221.0 | 2023-09-18 | ||
| Enamine | EN300-1876408-1.0g |
tert-butyl N-[2-(azetidin-2-yl)-4-chlorophenyl]carbamate |
2228342-89-8 | 1g |
$1272.0 | 2023-06-01 | ||
| Enamine | EN300-1876408-2.5g |
tert-butyl N-[2-(azetidin-2-yl)-4-chlorophenyl]carbamate |
2228342-89-8 | 2.5g |
$2492.0 | 2023-09-18 | ||
| Enamine | EN300-1876408-5.0g |
tert-butyl N-[2-(azetidin-2-yl)-4-chlorophenyl]carbamate |
2228342-89-8 | 5g |
$3687.0 | 2023-06-01 | ||
| Enamine | EN300-1876408-10.0g |
tert-butyl N-[2-(azetidin-2-yl)-4-chlorophenyl]carbamate |
2228342-89-8 | 10g |
$5467.0 | 2023-06-01 | ||
| Enamine | EN300-1876408-1g |
tert-butyl N-[2-(azetidin-2-yl)-4-chlorophenyl]carbamate |
2228342-89-8 | 1g |
$1272.0 | 2023-09-18 | ||
| Enamine | EN300-1876408-5g |
tert-butyl N-[2-(azetidin-2-yl)-4-chlorophenyl]carbamate |
2228342-89-8 | 5g |
$3687.0 | 2023-09-18 |
tert-butyl N-2-(azetidin-2-yl)-4-chlorophenylcarbamate Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on tert-butyl N-2-(azetidin-2-yl)-4-chlorophenylcarbamate
Comprehensive Overview of tert-butyl N-2-(azetidin-2-yl)-4-chlorophenylcarbamate (CAS No. 2228342-89-8)
The compound tert-butyl N-2-(azetidin-2-yl)-4-chlorophenylcarbamate (CAS No. 2228342-89-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the azetidine ring and 4-chlorophenyl moiety, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets with high specificity.
In recent years, the demand for heterocyclic compounds like tert-butyl N-2-(azetidin-2-yl)-4-chlorophenylcarbamate has surged, driven by advancements in medicinal chemistry and the need for novel therapeutic agents. The azetidine ring, a four-membered nitrogen-containing heterocycle, is a key structural motif in many FDA-approved drugs, highlighting its importance in modern pharmacology. This compound's carbamate functionality further enhances its utility as a protective group or prodrug moiety, making it a versatile building block in synthetic chemistry.
The synthesis of tert-butyl N-2-(azetidin-2-yl)-4-chlorophenylcarbamate typically involves multi-step organic reactions, including amidation, cyclization, and protection-deprotection strategies. Its CAS No. 2228342-89-8 serves as a unique identifier in chemical databases, facilitating efficient literature searches and patent reviews. Researchers often explore its reactivity and stability under various conditions to optimize its use in complex molecular architectures.
From an industrial perspective, the scalability of producing tert-butyl N-2-(azetidin-2-yl)-4-chlorophenylcarbamate is a critical consideration. Innovations in green chemistry and catalytic processes have enabled more sustainable production methods, aligning with global trends toward environmentally friendly manufacturing. The compound's chlorophenyl group also opens avenues for further functionalization, allowing chemists to tailor its properties for specific applications.
In the context of drug development, tert-butyl N-2-(azetidin-2-yl)-4-chlorophenylcarbamate has been investigated for its potential role in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors. Its structural complexity offers opportunities for structure-activity relationship (SAR) studies, which are essential for optimizing lead compounds. Additionally, its bioavailability and metabolic stability are key parameters evaluated during preclinical research.
The growing interest in small-molecule therapeutics has further amplified the relevance of compounds like tert-butyl N-2-(azetidin-2-yl)-4-chlorophenylcarbamate. With the rise of personalized medicine and targeted therapies, researchers are increasingly focusing on molecules that can be customized for specific patient populations. This compound's modular design makes it a promising candidate for such applications.
In summary, tert-butyl N-2-(azetidin-2-yl)-4-chlorophenylcarbamate (CAS No. 2228342-89-8) represents a fascinating intersection of synthetic chemistry and biomedical research. Its versatility, combined with the ongoing advancements in chemical synthesis and drug design, ensures its continued relevance in scientific and industrial settings. As the field evolves, this compound is likely to play a pivotal role in the discovery of next-generation therapeutics and agrochemicals.
2228342-89-8 (tert-butyl N-2-(azetidin-2-yl)-4-chlorophenylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)